Cas no 2137633-91-9 (1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-methylpentan-1-one)

• Product Name: 1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-methylpentan-1-one
• CAS No: 2137633-91-9
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6253165
• PubChem ID: 165456733
• Update Time: 2025-10-31

1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2,6-diazaspiro[3.4]octan-6-yl}-2-methylpentan-1-one
• EN300-712254
• 2137633-91-9
• 1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-methylpentan-1-one

• Inchi： 1S/C12H22N2O/c1-3-4-10(2)11(15)14-6-5-12(9-14)7-13-8-12/h10,13H,3-9H2,1-2H3
• InChI Key： YFXXVOXTXDIASX-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCC)N1CCC2(CNC2)C1

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-methylpentan-1-one

1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-methylpentan-1-one: A Comprehensive Overview

The compound 1-{2,6-diazaspiro[3.4]octan-6-yl}-2-methylpentan-1-one, identified by the CAS number 2137633-91-9, is a unique spirocyclic ketone with significant potential in various fields of chemistry and pharmacology. This molecule is characterized by its spirocyclic structure, which consists of a six-membered diazacycle fused to a five-membered ring system, creating a complex yet fascinating framework for further exploration.

The synthesis of this compound has been the focus of recent studies, with researchers employing advanced methodologies to achieve high yields and purity. The spirocyclic architecture is particularly intriguing due to its ability to induce steric hindrance and electronic effects, which are critical in modulating the compound's reactivity and bioavailability. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this complex structure with unprecedented efficiency.

In terms of applications, 1-{2,6-diazaspiro[3.4]octan-6-yl}-2-methylpentan-1-one has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable lead compound in drug discovery programs. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in oncogenic signaling pathways.

The pharmacokinetic properties of this compound have also been extensively investigated. Research indicates that it exhibits favorable absorption and distribution profiles, which are essential for its potential use as an oral therapeutic agent. Additionally, preliminary toxicity studies suggest that it has a relatively low toxicity profile, further supporting its suitability for pharmacological applications.

From an environmental perspective, the degradation pathways of 1-{2,6-diazaspiro[3.4]octan-6-yl}-2-methylpentan-1-one have been studied under various conditions. Results indicate that the compound undergoes rapid hydrolysis under alkaline conditions, suggesting that it may not persist in the environment for extended periods. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 1-{2,6-diazaspiro[3.4]octan-6-yl}-2-methylpentan-1-one represents a compelling example of how complex molecular architectures can be leveraged to address pressing challenges in chemistry and medicine. With ongoing research into its synthesis, properties, and applications, this compound holds the potential to make significant contributions to both academic and industrial sectors.